methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride
Overview
Description
Methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride (MTFBHCl) is a chemical compound belonging to the class of organic compounds known as amines. It is a colorless, volatile, and water-soluble crystal, and is most commonly used as a reagent in organic synthesis. MTFBHCl has a wide range of applications in research and industry, and is especially useful in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
Methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride is widely used in scientific research, particularly in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of peptides, proteins, and other biomolecules. Additionally, methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride is used in the synthesis of fluorinated compounds, and as a catalyst in organic reactions.
Mechanism of Action
Methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride acts as a nucleophile in organic reactions, and is capable of reacting with both electrophiles and nucleophiles. It is also capable of forming hydrogen bonds with other molecules, and can act as a hydrogen bond donor or acceptor. Additionally, methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride can act as a Lewis acid or base, depending on the reaction conditions.
Biochemical and Physiological Effects
methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes, such as proteases and phosphatases. Additionally, methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
Methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride is a useful reagent in organic synthesis, and is relatively easy to use in the laboratory. It is relatively stable and can be stored for long periods of time without significant degradation. Additionally, it has a high reactivity and is capable of reacting with a wide range of compounds. However, it is highly volatile and can be hazardous to use in the laboratory, and should only be handled by trained personnel.
Future Directions
Methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride has a wide range of potential applications in research and industry, and further research is needed to explore its full potential. Potential future directions include the development of new synthesis methods, the exploration of new applications, and the further study of its biochemical and physiological effects. Additionally, further research is needed to explore the potential toxicity of methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride, and to develop new safety protocols for its use in the laboratory.
Synthesis Methods
Methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride is synthesized by the reaction of methyl(4,4,4-trifluorobutan-2-yl)amine (MTFBA) with hydrochloric acid (HCl). The reaction is typically carried out in an aqueous solution at room temperature, and the resulting product is a white crystalline solid. The yield of the reaction is typically very high, ranging from 95-99%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride involves the reaction of 4,4,4-trifluorobutan-2-one with methylamine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4,4,4-trifluorobutan-2-one", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 4,4,4-trifluorobutan-2-one is reacted with excess methylamine in the presence of a base such as sodium hydroxide to form methyl(4,4,4-trifluorobutan-2-yl)amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride.", "Step 3: The product is isolated by filtration and drying." ] } | |
CAS RN |
2763759-10-8 |
Product Name |
methyl(4,4,4-trifluorobutan-2-yl)amine hydrochloride |
Molecular Formula |
C5H11ClF3N |
Molecular Weight |
177.6 |
Purity |
95 |
Origin of Product |
United States |
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